Cas no 1392214-13-9 ((3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid)

(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative with significant potential in pharmaceutical and synthetic chemistry applications. Its stereospecific (3S,4R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and drug development. The presence of a 2,3-dimethoxyphenyl group enhances its utility as a building block for bioactive molecules, while the tert-butoxycarbonyl (Boc) protecting group offers stability and selective deprotection capabilities. The carboxylic acid functionality further allows for versatile derivatization. This compound is particularly useful in the synthesis of complex heterocycles and as an intermediate for pharmacologically active compounds, offering precise structural control and synthetic flexibility.

(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid structure

1392214-13-9 structure

Product Name:(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

CAS No:1392214-13-9

MF:C₁₈H₂₅NO₆

MW:351.39420580864

MDL:MFCD06659311

CID:3165111

PubChem ID:2762187

Update Time:2025-05-26

(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- 1392214-13-9
- BOC-(+/-)-TRANS-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
- MFCD06659311
- PS-12711
- AKOS015949860
- MDL： MFCD06659311
- Inchi： 1S/C18H25NO6/c1-18(2,3)25-17(22)19-9-12(13(10-19)16(20)21)11-7-6-8-14(23-4)15(11)24-5/h6-8,12-13H,9-10H2,1-5H3,(H,20,21)/t12-,13+/m0/s1
- InChI Key： NBVLXJGYHYKWTI-QWHCGFSZSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC=C(C=2OC)OC)C1)=O

Computed Properties

Exact Mass: 351.16818752Da
Monoisotopic Mass: 351.16818752Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 488
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 85.3Å²

(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB390179-500 mg	Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid	1392214-13-9		500mg	€467.00	2023-04-25
abcr	AB390179-1 g	Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid	1392214-13-9		1g	€807.00	2023-04-25
abcr	AB390179-500mg	Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid; .	1392214-13-9		500mg	€290.40	2025-04-21
abcr	AB390179-1g	Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid; .	1392214-13-9		1g	€409.30	2025-04-21
A2B Chem LLC	AE40704-100mg	BOC-(TRANS)-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID	1392214-13-9		100mg	$415.00	2024-04-20
A2B Chem LLC	AE40704-250mg	BOC-(TRANS)-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID	1392214-13-9		250mg	$769.00	2024-04-20
A2B Chem LLC	AE40704-1g	BOC-(TRANS)-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID	1392214-13-9		1g	$1483.00	2024-04-20
Ambeed	A431580-1g	(3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(2,3-dimethoxyphenyl)pyrrolidine-3-carboxylic acid	1392214-13-9	95+%	1g	$496.0	2024-04-24

(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Related Literature

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2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

Research Briefing on (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid (CAS: 1392214-13-9)

The compound (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid (CAS: 1392214-13-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the pyrrolidine ring and dimethoxyphenyl moiety, contribute to its ability to interact with various biological targets. Researchers have explored its utility in the development of inhibitors for enzymes involved in inflammatory and neurodegenerative diseases.

One of the most notable advancements is the optimization of the synthetic route for (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, stereoselective synthesis method that improves both efficiency and scalability. This development is critical for facilitating further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological profile. For instance, it has shown potent inhibitory activity against specific kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders. These findings are supported by data from recent patent filings and collaborative research efforts between academia and industry.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts are also underway to explore its synergistic effects with existing therapeutics.

In conclusion, (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid represents a promising scaffold for drug development. Continued research and innovation in this area are expected to yield significant contributions to the treatment of various diseases, particularly those with unmet medical needs. This briefing underscores the importance of interdisciplinary collaboration in advancing the therapeutic potential of this compound.